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Compound of Interest

Compound Name: 1-Hexadecanol-d5

Cat. No.: B1148599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of 1-
Hexadecanol-d5, a deuterated analog of 1-Hexadecanol. Accurate preparation of stock

solutions is critical for ensuring reproducibility and reliability in various research and

development applications, including its use as an internal standard in mass spectrometry-

based analyses.

Physicochemical Properties of 1-Hexadecanol and
its Deuterated Analog
A comprehensive understanding of the physicochemical properties of 1-Hexadecanol-d5 is

essential for its proper handling and use. The following table summarizes key data for both the

deuterated and non-deuterated forms.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1148599?utm_src=pdf-interest
https://www.benchchem.com/product/b1148599?utm_src=pdf-body
https://www.benchchem.com/product/b1148599?utm_src=pdf-body
https://www.benchchem.com/product/b1148599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 1-Hexadecanol-d5 1-Hexadecanol

Molecular Formula C₁₆H₂₉D₅O C₁₆H₃₄O

Molecular Weight ~247.47 g/mol 242.44 g/mol [1][2]

CAS Number 1219799-21-9 36653-82-4[1]

Appearance White solid Waxy white solid or flakes[3]

Melting Point Not specified 48-50 °C[1][3]

Boiling Point Not specified 179-181 °C at 10 mmHg[1][3]

Density Not specified ~0.818 g/mL at 25 °C[1][3]

Solubility Soluble in DMSO

Soluble in ethanol, ether,

chloroform, and acetone;

practically insoluble in water.[2]

[3][4][5]

Storage Store at -20°C or -80°C Room temperature

Experimental Protocols
Safety Precautions
While 1-Hexadecanol-d5 is not classified as a hazardous substance, it is recommended to

follow standard laboratory safety procedures.[6] This includes wearing personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat. Handle the compound in a

well-ventilated area or a chemical fume hood.

Protocol for Preparing a 10 mg/mL Stock Solution in
DMSO
This protocol outlines the steps to prepare a 10 mg/mL stock solution of 1-Hexadecanol-d5 in

dimethyl sulfoxide (DMSO).

Materials:

1-Hexadecanol-d5 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Analytical balance

Spatula

Vortex mixer

Water bath or heating block

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of 1-Hexadecanol-d5 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the

compound.

Dissolution:

Transfer the weighed 1-Hexadecanol-d5 to the sterile vial.

Add the calculated volume of DMSO to achieve a final concentration of 10 mg/mL. For 10

mg of the compound, add 1 mL of DMSO.

Tightly cap the vial and vortex the mixture thoroughly.

Heating and Sonication: Due to the waxy nature of long-chain alcohols, gentle heating and

sonication are often necessary for complete dissolution.

Warm the solution in a water bath or on a heating block set to a temperature between

37°C and 60°C.[7][8]

Periodically remove the vial, vortex, and place it in an ultrasonic bath for several minutes

to aid dissolution.[7][8]
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Repeat the heating and sonication steps until the solution is clear and all solid particles

have dissolved.

Storage:

Once fully dissolved, allow the stock solution to cool to room temperature.

For short-term storage (up to 1 month), store the solution at -20°C.

For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use

volumes and store at -80°C to minimize freeze-thaw cycles.[9]

Protect the solution from light by using an amber vial or wrapping a clear vial in aluminum

foil.[8][9]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for 1-Hexadecanol-d5 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of 1-Hexadecanol-
d5.

Logical Relationships in Solution Preparation

Key Factors in Preparing 1-Hexadecanol-d5 Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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